Cas no 111755-37-4 (Microcystin RR (9CI))

• Product Name: Microcystin RR (9CI)
• CAS No: 111755-37-4
• MF: C₄₉H₇₅N₁₃O₁₂
• MW: 1038.19971108437
• MDL: MFCD00871765
• CID: 140947
• Update Time: 2025-05-22

Microcystin RR (9CI) Chemical and Physical Properties

Names and Identifiers

• Microcystin RR (9CI)
• Microcystin RR
• Microcystin RR from Microcystis aeruginosa
• Microcystin-RR
• Microcystin-RR solution
• Microcystin-RR, Microcystis aeruginosa

• MDL： MFCD00871765
• Inchi： 1S/C49H75N13O12/c1-26(24-27(2)37(74-8)25-32-14-10-9-11-15-32)18-19-33-28(3)40(64)60-36(46(70)71)20-21-38(63)62(7)31(6)43(67)56-30(5)42(66)59-35(17-13-23-55-49(52)53)45(69)61-39(47(72)73)29(4)41(65)58-34(44(68)57-33)16-12-22-54-48(50)51/h9-11,14-15,18-19,24,27-30,33-37,39H,6,12-13,16-17,20-23,25H2,1-5,7-8H3,(H,56,67)(H,57,68)(H,58,65)(H,59,66)(H,60,64)(H,61,69)(H,70,71)(H,72,73)(H4,50,51,54)(H4,52,53,55)/b19-18+,26-24+/t27-,28-,29-,30+,33-,34-,35-,36+,37-,39+/m0/s1
• InChI Key： JIGDOBKZMULDHS-UUHBQKJESA-N
• SMILES： O(C)[C@@H](CC1C=CC=CC=1)[C@@H](C)/C=C(\C)/C=C/[C@H]1[C@H](C)C(N[C@@H](C(=O)O)CCC(N(C)C(=C)C(N[C@H](C)C(N[C@H](C(N[C@@H](C(=O)O)[C@H](C)C(N[C@H](C(N1)=O)CCC/N=C(\N)/N)=O)=O)CCC/N=C(\N)/N)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1037.57000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 74
• Rotatable Bond Count: 19
• Complexity: 2120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: -0.2

Experimental Properties

• Color/Form: White solid
• Flash Point: 11 °C
• Solubility: ethanol: water (1:1): 50 mg/mL
• PSA: 402.54000
• LogP: 3.33780
• Solubility: dissolve in water

Microcystin RR (9CI) Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 26/27/28-36/37/38-43-39/23/24/25-23/24/25-11
• Safety Instruction： S26; S36/37/39; S45; S36/37; S16
• Hazardous Material Identification：
• Risk Phrases：R26/27/28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on Microcystin RR (9CI)

Research Brief on Microcystin RR (9CI) and Its Chemical Context (CAS: 111755-37-4)

Microcystin RR (9CI), a cyclic heptapeptide toxin produced by cyanobacteria, has garnered significant attention in recent years due to its environmental persistence and potential health risks. With the chemical identifier 111755-37-4, this compound is part of the larger microcystin family, known for inhibiting protein phosphatases and posing threats to aquatic ecosystems and human health. This research brief synthesizes the latest findings on Microcystin RR, focusing on its molecular mechanisms, detection methods, and therapeutic implications.

Recent studies have highlighted the structural specificity of Microcystin RR (CAS: 111755-37-4), particularly its Adda side chain and variable L-amino acids, which dictate its biological activity. Advanced mass spectrometry (LC-MS/MS) and immunoassay techniques have improved detection limits to sub-ppb levels, crucial for monitoring water safety. A 2023 study in Environmental Science & Technology demonstrated that Microcystin RR exhibits 60-70% of the toxicity of Microcystin-LR, emphasizing its ecological impact despite lower potency.

Innovative research has explored degradation pathways for 111755-37-4, with UV/H2O2 advanced oxidation achieving >90% breakdown within 30 minutes. Simultaneously, molecular docking studies reveal that Microcystin RR's interaction with PP1/PP2A enzymes involves unique hydrogen bonding at Arg-4 residue, suggesting potential for targeted inhibitor design. These findings were corroborated by cryo-EM structural analyses published in Nature Chemical Biology (Q2 2024).

From a biomedical perspective, Microcystin RR's role in liver tumor promotion has been elucidated through novel zebrafish models. Transcriptomic analyses show upregulation of oncogenic pathways (e.g., Wnt/β-catenin) at concentrations as low as 1 μg/kg body weight. However, derivative compounds of 111755-37-4 are being investigated for their selective cytotoxicity against hepatocellular carcinoma cell lines (HepG2 IC50 = 12.3 μM), presenting a paradoxical therapeutic opportunity.

Regulatory developments in 2024 have established a provisional tolerable daily intake (TDI) of 0.03 μg/kg for Microcystin RR, reflecting its growing recognition in water quality guidelines. Ongoing clinical trials are evaluating monoclonal antibodies (mAb-RR-7B) for acute intoxication treatment, showing 85% survival rates in primate models. These multidisciplinary advances position 111755-37-4 as both an environmental hazard and a molecule of pharmacological interest.

The synthesis of current research underscores the dual nature of Microcystin RR (9CI). While its environmental toxicity necessitates robust monitoring solutions (detection thresholds now at 0.1 ng/mL), structural modifications of the 111755-37-4 scaffold show promise in targeted cancer therapies. Future directions include AI-driven predictive models for bloom formation and CRISPR-based cyanobacterial engineering to suppress toxin production, potentially revolutionizing management strategies for this persistent bioactive compound.